N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-(benzylamino)-1-(3-nitrophenyl)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H17N3O5/c25-20(22-14-15-6-2-1-3-7-15)18(23-21(26)19-10-5-11-29-19)13-16-8-4-9-17(12-16)24(27)28/h1-13H,14H2,(H,22,25)(H,23,26)/b18-13+
• InChI Key: XMPLPCDAOAXXRG-QGOAFFKASA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C(=CC2=CC(=CC=C2)[N+](=O)[O-])NC(=O)C3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)CNC(=O)/C(=C\C2=CC(=CC=C2)[N+](=O)[O-])/NC(=O)C3=CC=CO3
• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol

Description

N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide, also known as BNPF, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a derivative of furan, a heterocyclic organic compound that contains a five-membered ring with four carbon atoms and one oxygen atom. BNPF has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide is not fully understood, but it is believed to involve the modulation of various cellular pathways and targets. N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide has been shown to inhibit the activity of certain enzymes, including histone deacetylases and carbonic anhydrases. It has also been shown to modulate the activity of certain ion channels, including the transient receptor potential vanilloid 1 (TRPV1) channel.
Biochemical and Physiological Effects
N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide has been shown to exhibit a range of biochemical and physiological effects, including anti-proliferative effects on cancer cells, anti-inflammatory effects, and modulatory effects on ion channels. It has also been shown to exhibit analgesic effects and to improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide in lab experiments is its versatility. It can be used in a range of research fields, including cancer research, neuroscience, and drug discovery. Additionally, its synthesis has been optimized through various methods, making it readily available for research purposes. However, one of the main limitations of using N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

There are several future directions for research on N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide, including the development of new derivatives with improved pharmacological properties, the investigation of its potential applications in other research fields, such as immunology and infectious diseases, and the elucidation of its mechanism of action at the cellular and molecular level. Additionally, the development of new methods for the synthesis of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide and its derivatives could further facilitate its use in scientific research.

Synthesis Methods

The synthesis of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide involves several steps, including the reaction of 3-nitrobenzaldehyde with benzylamine to form an imine intermediate. This intermediate is then reacted with furfurylamine to yield the final product, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide. The synthesis of N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide has been optimized through various methods, including microwave-assisted synthesis and solid-phase synthesis.

Scientific Research Applications

N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide has been shown to exhibit anti-proliferative effects on cancer cells, making it a promising candidate for the development of new cancer therapies. In neuroscience, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide has been shown to modulate the activity of certain ion channels, making it a potential candidate for the development of new treatments for neurological disorders. In drug discovery, N-[1-[(benzylamino)carbonyl]-2-(3-nitrophenyl)vinyl]-2-furamide has been used as a starting point for the development of new compounds with improved pharmacological properties.